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Compound of Interest

Compound Name: Infliximab

Cat. No.: B1170848

Application Notes and Protocols for Infliximab in
Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and use of
Infliximab in a research setting. The information is intended to guide laboratory professionals
in accurately preparing and utilizing this monoclonal antibody for various in vitro and in vivo
studies.

Product Information

Infliximab is a chimeric monoclonal antibody that functions as a potent inhibitor of tumor
necrosis factor-alpha (TNF-a). It is widely used in both clinical and research applications to
investigate inflammatory and autoimmune processes. For research purposes, it is critical to
handle and prepare Infliximab correctly to ensure its biological activity and the reproducibility
of experimental results.

Reconstitution of Lyophilized Infliximab

Proper reconstitution of lyophilized Infliximab is the first critical step to ensure its efficacy in
research applications.

Protocol for Reconstitution:
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« Vial Inspection: Before reconstitution, visually inspect the vial of lyophilized Infliximab. The
powder should be a white, cake-like substance.

e Reagent Equilibration: Allow the vial of lyophilized Infliximab and the Sterile Water for
Injection, USP, to come to room temperature for at least 30 minutes before mixing.

e Reconstitution:

o Using a syringe with a 21-gauge or smaller needle, slowly inject 10 mL of Sterile Water for
Injection, USP, into the 100 mg vial of Infliximab.

o Direct the stream of water against the glass wall of the vial to avoid excessive foaming.

o Gently swirl the vial to dissolve the powder. DO NOT SHAKE as this can cause
denaturation of the antibody.

o Allow the reconstituted solution to stand for 5 minutes. The final concentration of the
reconstituted solution is 10 mg/mL.

 Visual Inspection: The reconstituted solution should be colorless to light yellow and
opalescent. A few translucent particles may be present, as Infliximab is a protein. Do not
use the solution if it is discolored or contains opaque particles.

Storage and Stability of Infliximab

The stability of Infliximab is dependent on proper storage conditions, both before and after
reconstitution.
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Reconstituted Infliximab Diluted Infliximab (0.4 - 4

Storage Condition
(10 mg/mL) mg/mL)

Up to 14 days in 0.9% Sodium

Refrigerated (2°C to 8°C) Up to 24 hours Chloride in PVC or polyolefin
bags.[1]
Use immediately. Infusion Use immediately. Infusion
Room Temperature (up to should begin within 3 hours of should begin within 3 hours of
25°C) reconstitution and dilution.[2] reconstitution and dilution.[2]

[3] [3]

Note: For long-term storage of reconstituted Infliximab for research purposes, it is
recommended to aliquot the 10 mg/mL solution into single-use volumes and store them at
-20°C or -80°C. Avoid repeated freeze-thaw cycles. The stability under these conditions should

be validated by the end-user.

Experimental Protocols
TNF-a Signaling Pathway

Infliximab exerts its effect by neutralizing the biological activity of TNF-a. The following
diagram illustrates the TNF-a signaling pathway and the point of intervention by Infliximab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Reconstitution and storage of Infliximab for research
purposes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170848#reconstitution-and-storage-of-infliximab-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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